BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Study of Ti3AIC2 and Ti3SiC2:
Properties and Performance

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: TiBAIC2
Cat. No.: B15886947
Get Quote
\ J

A Comprehensive Guide for Researchers and Materials Scientists

This guide provides a detailed comparative analysis of the key properties of two prominent
MAX phase materials, Titanium Aluminum Carbide (Ti3AIC2) and Titanium Silicon Carbide
(Ti3SiC2). MAX phases, a class of ternary carbides and nitrides, are renowned for their unique
combination of ceramic and metallic properties. This document summarizes their mechanical,
thermal, and electrical characteristics, supported by experimental data, to assist researchers,
scientists, and professionals in materials science and drug development in understanding and
selecting these advanced materials for various applications.

Crystal Structure

Both Ti3AIC2 and Ti3SiC2 crystallize in a hexagonal P63/mmc space group, characterized by
a layered structure. This structure consists of alternating layers of M-X (in this case, Ti-C)
octahedra and layers of A-group elements (Al or Si).[1][2][3] This unique layered arrangement
is the fundamental reason for their unusual and desirable combination of properties.
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Crystal Structure of TiSAIC2 and Ti3SiC2

4 Ti3AIC2 )

Hexagonal P63/mmc

- Alternating Ti-C octahedral layers
and pure Al layers.
- Weaker Ti-Al bonds compared to Ti-Si bonds in Ti3SiC2.
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- Alternating Ti-C octahedral layers
and pure Si layers.

- Stronger covalent Ti-Si bonds.
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Crystal structure comparison of Ti3AIC2 and Ti3SiC2.

Synthesis and Processing

Various powder metallurgy techniques are employed for the synthesis of high-purity Ti3AIC2
and Ti3SiC2. Common methods include:

o Self-Propagating High-Temperature Synthesis (SHS): This method involves a highly
exothermic reaction that propagates through a compressed powder mixture.[4][5]

» Hot Pressing (HP): This process involves the simultaneous application of high temperature
and uniaxial pressure to consolidate the powder compact.[6][7]

e Spark Plasma Sintering (SPS): SPS utilizes pulsed DC current to rapidly heat and
consolidate the powders, often resulting in finer grain structures and improved properties.[8]
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General Synthesis Workflow for Ti3AIC2 and Ti3SiC2
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A generalized workflow for the synthesis of MAX phases.
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Comparative Properties

The following tables summarize the key mechanical, thermal, and electrical properties of
Ti3AIC2 and Ti3SiC2 based on available experimental data.

ble 1 Mechanical .

Test
Property Ti3AIC2 Ti3SiC2
Method/Standard
Density (g/cm?3) 4.2 -4.25 45 -4.53 Archimedes Method
Young's Modulus Ultrasonic Pulse-Echo
280 - 320 320 - 340
(GPa) /| ASTM E111
Three- or Four-Point
Flexural Strength _
250 - 400 300 - 550 Bending / ASTM
(MPa)
C1161
Compressive Strength Uniaxial Compression
500 - 800 600 - 1000
(MPa) Test/ ASTM E9
Vickers Hardness 3.5 46 Vickers Indentation /
(GPa) ASTM E384
Single-Edge Notched
Fracture Toughness
6-8 7-9 Beam (SENB) / ASTM

(MPa-m?/?)

E399

Table 2: Thermal Properties
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Test
Property Ti3AIC2 Ti3SiC2
Method/Standard
Thermal Conductivity Laser Flash Method /
30 - 40 37-48
(W/m-K) ASTM E1461
Coefficient of Thermal Dilatometry / ASTM
) 85-95 8.0-9.0
Expansion (x 10~%/°C) E228
Differential Scanning
Specific Heat (J/g-K) ~0.55 ~0.58 Calorimetry (DSC) /
ASTM E1269
Maximum Service ] )
o Thermogravimetric
Temperature in Air ~1200 ~1400

°C)

Analysis (TGA)

Table 3: Electrical Properties

Test
Property Ti3AIC2 Ti3SiC2
Method/Standard
Electrical Resistivity Four-Point Probe
0.35-0.45 0.20-0.30

(HQ-m)

Method / ASTM F43

Experimental Protocols

Synthesis by Spark Plasma Sintering (SPS)

A common method for producing dense Ti3AIC2 and Ti3SiC2 samples is Spark Plasma

Sintering.

» Powder Preparation: Stoichiometric amounts of high-purity elemental powders (Ti, Al or Si,

and C) are mixed, often through ball milling, to ensure homogeneity.

» Die Loading: The mixed powder is loaded into a graphite die.

o Sintering: The die is placed in the SPS chamber. A pulsed DC current is passed through the

die and powder, leading to rapid heating. A uniaxial pressure is simultaneously applied.

Typical SPS parameters are:
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[e]

Temperature: 1200-1400°C

Pressure: 30-80 MPa

(¢]

[¢]

Holding Time: 5-20 minutes

[¢]

Atmosphere: Vacuum or inert gas (e.g., Argon)

o Cooling and Extraction: The sample is cooled down and extracted from the die.

Mechanical Property Testing

Standardized testing methods are crucial for obtaining reliable mechanical property data.

o Flexural Strength: A three-point or four-point bending test is performed on rectangular bar
specimens according to ASTM C1161. The load at which fracture occurs is used to calculate
the flexural strength.

o Hardness: Vickers hardness is measured by indenting the polished surface of the material
with a diamond indenter under a specific load, as per ASTM E384.

o Fracture Toughness: The single-edge notched beam (SENB) method is commonly used. A
sharp notch is introduced into a beam-shaped specimen, which is then subjected to a three-
point bending test. The critical stress intensity factor at the onset of fracture is determined.

Thermal and Electrical Property Measurement

o Thermal Conductivity: The laser flash method (ASTM E1461) is a widely used technique. A
high-intensity, short-duration light pulse is directed at one face of a small, disc-shaped
sample. The temperature rise on the opposite face is measured by an infrared detector, and
the thermal diffusivity is calculated. Thermal conductivity is then determined using the
measured specific heat and density.[13]

o Electrical Resistivity: The four-point probe method is a standard technique for measuring the
electrical resistivity of conductive materials.[14][15][16][17][18] A direct current is passed
through two outer probes, and the voltage is measured between two inner probes. This
configuration minimizes the influence of contact resistance.
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Oxidation Resistance Testing

The high-temperature oxidation behavior is typically evaluated using thermogravimetric
analysis (TGA).

Sample Preparation: A small, well-characterized sample is placed in the TGA furnace.

e Heating: The sample is heated in a controlled atmosphere (typically air or oxygen) at a
constant rate to the desired temperature.

 |Isothermal Holding: The sample is held at the target temperature for an extended period.

o Data Acquisition: The change in mass of the sample is continuously monitored as a function
of time and temperature. The formation of an oxide layer results in a weight gain.

Discussion of Comparative Properties

o Mechanical Properties: Ti3SiC2 generally exhibits superior mechanical properties compared
to Ti3AIC2, including higher modulus, strength, hardness, and fracture toughness. This is
often attributed to the stronger covalent nature of the Ti-Si bonds compared to the more
metallic Ti-Al bonds.

o Thermal Properties: Both materials are excellent thermal conductors for ceramics. Ti3SiC2
has a slightly higher thermal conductivity. A significant advantage of Ti3SiC2 is its higher
maximum service temperature in an oxidizing environment.

» Electrical Properties: Both are good electrical conductors, with Ti3SiC2 showing lower
electrical resistivity, indicating higher conductivity.

o Oxidation Resistance: Ti3SiC2 generally exhibits better oxidation resistance at higher
temperatures than Ti3AIC2. During oxidation, Ti3SiC2 forms a protective, dense, and
adherent layer of SiO2 and TiO2, which inhibits further oxygen diffusion. Ti3AIC2 forms a
protective Al203 layer, but it can be less effective at very high temperatures.[19]

Conclusion

Both Ti3AIC2 and Ti3SiC2 are remarkable materials with a unique blend of ceramic and
metallic characteristics. The choice between them depends heavily on the specific application

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#a-comparative-study-of-ti3alc2-and-ti3sic2-properties-and-performance
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#a-comparative-study-of-ti3alc2-and-ti3sic2-properties-and-performance
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#a-comparative-study-of-ti3alc2-and-ti3sic2-properties-and-performance
https://ntrs.nasa.gov/api/citations/20180002429/downloads/20180002429.pdf
https://www.benchchem.com/product/b15886947/docs?utm_src=pdf-body#a-comparative-study-of-ti3alc2-and-ti3sic2-properties-and-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15886947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Validation & Co.m.paratli\./e

Check Availability & Pricing

requirements. Ti3SiC2 is often favored for applications demanding higher strength, hardness,
and superior high-temperature oxidation resistance. Ti3AIC2, while having slightly lower
mechanical and thermal properties, can be a suitable alternative and is the precursor for the
widely studied MXene, Ti3C2Tx. This guide provides a foundational comparison to aid in the
material selection process for advanced research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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